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Compound of Interest

Compound Name: 3,3"-Dichlorobiphenyl

Cat. No.: B134845

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the handling, use, and
disposal of 3,3'-Dichlorobiphenyl (PCB 11). Adherence to these procedures is essential for
ensuring laboratory safety and regulatory compliance.

Hazard Identification and Exposure Limits

3,3'-Dichlorobiphenyl is a specific polychlorinated biphenyl (PCB) congener. While
comprehensive toxicological data for this individual congener is limited, PCBs as a class are
recognized as persistent organic pollutants with potential for significant health and
environmental effects.[1][2]

Key Hazards:

May cause damage to organs through prolonged or repeated exposure.[3]

Harmful if swallowed, inhaled, or absorbed through the skin.

Causes irritation to the skin, eyes, and respiratory tract.

Suspected of causing cancer.[4]

Very toxic to aquatic life with long-lasting effects.[3]
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Occupational Exposure Limits:

Specific OSHA Permissible Exposure Limits (PELs) or ACGIH Threshold Limit Values (TLVS)
for 3,3'-Dichlorobiphenyl (PCB 11) have not been established. Therefore, it is prudent to
adhere to the limits for PCB mixtures with similar chlorination levels as a conservative

measure.
Exposure Limit (8-
Regulatory Body Substance Notes
hour TWA)
Polychlorinated
OSHA biphenyls (42% 1 mg/m3 Skin designation
chlorine)
Polychlorinated
OSHA biphenyls (54% 0.5 mg/m3 Skin designation
chlorine)
Polychlorinated
NIOSH ) 0.001 mg/m3 10-hour TWA
biphenyls
Chlorodiphenyl (42% ) ) )
ACGIH ) 1 mg/m3 Skin designation
chlorine)
Skin designation,
) Confirmed animal
Chlorodiphenyl (54% ] ]
ACGIH 0.5 mg/m3 carcinogen with

chlorine)
unknown relevance to

humans (A3)

TWA: Time-Weighted Average. Data sourced from ATSDR and NJ Department of Health
Hazardous Substance Fact Sheets.[1][2]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure to 3,3'-
Dichlorobiphenyl. The following table summarizes the required and recommended PPE.
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. Recommended
Body Part Required PPE . .
Material/Specifications

Viton®, Silver Shield®/4H®, or
multi-layer laminates are
recommended for prolonged
contact. For incidental contact,
) ) heavy-duty nitrile gloves may
Hands Chemical-resistant gloves
be used, but must be replaced
immediately upon
contamination. Always inspect
gloves for degradation before

use.

Conforming to EN 166 (EU) or
ANSI Z87.1 (US) standards. A

face shield should be used

Safety glasses with side

Eyes/Face shields or chemical splash

oggles
909d when there is a splash hazard.

A fully buttoned lab coat is the
minimum requirement. For
procedures with a higher risk
Body Laboratory coat of splashes or aerosol
generation, a chemically
resistant apron or coveralls are

recommended.

If a fume hood is not available
or if exposure limits are
exceeded, a NIOSH-approved
respirator with organic vapor
Respiratory Use in a certified chemical cartridges is required. For
fume hood higher concentrations or in

emergency situations, a full-
face respirator or a self-
contained breathing apparatus

(SCBA) may be necessary.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134845?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Note: No specific glove permeation data for 3,3'-Dichlorobiphenyl was found. The
recommendations are based on general guidance for PCBs. It is crucial to consult the glove
manufacturer's specific chemical resistance data.

Operational Plan for Handling 3,3'-Dichlorobiphenyl

This section provides a step-by-step guide for the safe handling of 3,3'-Dichlorobiphenyl in a
laboratory setting.

Pre-Operational Procedures

» Risk Assessment: Conduct a thorough risk assessment for the planned experiment,
identifying all potential hazards and establishing control measures.

e Fume Hood Verification: Ensure the chemical fume hood is functioning correctly and has a
current certification.

o Gather Materials: Assemble all necessary chemicals, equipment, and PPE before starting
work.

e Emergency Preparedness: Locate the nearest safety shower, eyewash station, and spill kit.
Ensure all personnel are familiar with emergency procedures.

Handling Procedures

o Work Area: All handling of 3,3'-Dichlorobiphenyl must be conducted within a certified
chemical fume hood to minimize inhalation exposure.

o Personal Protective Equipment: Don all required PPE as outlined in Section 2.

» Weighing and Transfer: When weighing, use an analytical balance inside the fume hood or in
a ventilated balance enclosure. Use appropriate tools (e.g., spatulas, weighing paper) to
avoid contamination.

e Solution Preparation: When preparing solutions, add 3,3'-Dichlorobiphenyl slowly to the
solvent to avoid splashing.

» Avoid Aerosol Generation: Take care to avoid creating dust or aerosols during handling.
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Post-Operational Procedures

o Decontamination: Decontaminate all surfaces and equipment that may have come into
contact with 3,3'-Dichlorobiphenyl. A common procedure involves washing with a detergent
solution followed by a solvent rinse (e.g., acetone or ethanol), ensuring the solvent is
compatible with the surface material. All decontamination materials must be disposed of as
hazardous waste.

o Waste Disposal: All waste contaminated with 3,3'-Dichlorobiphenyl must be disposed of as
hazardous waste in accordance with EPA regulations (see Section 4).

¢ PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Gloves
should be removed last.

e Hand Washing: Wash hands thoroughly with soap and water after removing PPE.

Decontamination and Disposal Plan

Proper decontamination and disposal are critical to prevent environmental contamination and
ensure regulatory compliance.

Spill Response

For a minor spill within a chemical fume hood:

Alert Personnel: Inform others in the immediate area.

Containment: Use a spill kit to absorb the material.

Decontamination: Decontaminate the area as described in Section 3.3.

Disposal: Collect all contaminated materials in a sealed, labeled container for hazardous
waste disposal.

For a major spill or a spill outside of a fume hood:

o Evacuate: Immediately evacuate the laboratory and alert others.

 Isolate: Close the laboratory doors and prevent entry.
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e Notify: Contact the institution's Environmental Health and Safety (EHS) department and
emergency services.

» Do Not Attempt to Clean: Await the arrival of trained emergency response personnel.

Waste Disposal

All materials contaminated with 3,3'-Dichlorobiphenyl are regulated as PCB waste under the
Toxic Substances Control Act (TSCA).

e Waste Characterization: While pure 3,3'-Dichlorobiphenyl is not a listed RCRA hazardous
waste, it may be subject to RCRA regulations if mixed with a listed hazardous waste (e.g.,
certain solvents). It is the generator's responsibility to properly characterize the waste.

o Containerization: Collect all solid and liquid waste in clearly labeled, sealed, and chemically
compatible containers. The label must include "Hazardous Waste," the full chemical name,
and the associated hazards.

» Disposal Vendor: Arrange for pickup and disposal by a licensed hazardous waste vendor.
The primary disposal method for PCBs is high-temperature incineration at an EPA-approved
facility.[3]

Visual Workflow Diagrams

The following diagrams illustrate the key workflows for handling 3,3'-Dichlorobiphenyl.
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Caption: Workflow for the safe handling of 3,3'-Dichlorobiphenyl.
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Caption: Emergency response workflow for a 3,3'-Dichlorobiphenyl spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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